![molecular formula C21H15N5O2S2 B2696857 N-(4-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide CAS No. 891127-66-5](/img/structure/B2696857.png)
N-(4-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide
Overview
Description
“N-(4-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide” is a compound that has been synthesized and studied for its potential applications .
Synthesis Analysis
The synthesis of this compound involves several steps. The yield of the final product is reported to be 92% . The synthesis process involves the use of various reagents and conditions .Molecular Structure Analysis
The molecular structure of this compound has been analyzed using various techniques such as X-ray crystallography . The compound has a complex structure with multiple rings and functional groups .Chemical Reactions Analysis
This compound has been involved in various chemical reactions during its synthesis . The reactions involve the use of various reagents and conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound have been analyzed using various techniques . The compound is reported to be a pale yellow solid with a melting point of 188–189 °C .Scientific Research Applications
Electropolymerization: Tris(4-(thiophen-2-yl)phenyl)amine (TTPA) and dithienylpyrrole-based copolymers (P(TTPA-co-DIT) and P(TTPA-co-BDTA)) can be electropolymerized on an indium tin oxide (ITO) electrode by applying constant potentials. Spectroelectrochemical investigations reveal that P(TTPA-co-DIT) film displays more color changes than P(TTPA-co-BDTA) film .
Color Changes: P(TTPA-co-DIT) film exhibits yellow, yellowish-green, green, and blue colors at different oxidation states. The maximum coloration efficiency (η) is calculated to be 181.9 cm²·C⁻¹ at 1042 nm in an ionic liquid solution .
Dual-Type ECDs: Constructing dual-type ECDs using P(TTPA-co-DIT) or P(TTPA-co-BDTA) as the anodic copolymer, an ionic liquid-based electrolyte, and poly(3,4-(2,2-diethylpropylenedioxy)thiophene) (PProDOT-Et₂) as the cathodic polymer results in high ΔTmax (48.1%) and coloration efficiency (649.4 cm²·C⁻¹) at 588 nm .
Fungicidal Activity
Interestingly, the compound has fungicidal activity. While it shows good activity against cucumber downy mildew (CDM), further exploration is needed to understand its mechanism and potential applications in agriculture .
Antioxidant Properties
Although not directly related to the compound’s name, triazoles in general have been investigated for their antioxidant properties. These compounds can reduce or eliminate free radicals, protecting cells against oxidative damage .
Structure-Activity Relationship (SAR) Studies
Triazoles have been studied extensively for their biological activities. SAR analyses have revealed that subtle changes in the position of functional groups can significantly affect antimicrobial activity .
Synthesis and Chemical Reactions
The compound’s synthesis involves multi-step reactions, including lithiation, elemental sulfur additions, and bromoacetyl substitution. Understanding its chemical reactivity is crucial for further applications .
Future Directions
properties
IUPAC Name |
N-[4-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N5O2S2/c27-30(28,17-5-2-1-3-6-17)25-16-10-8-15(9-11-16)18-12-13-20-22-23-21(26(20)24-18)19-7-4-14-29-19/h1-14,25H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAFXCBPWHUSKGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N5O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide | |
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